Cas no 1805044-78-3 (5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine)

• Product Name: 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine
• CAS No: 1805044-78-3
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4922974
• Update Time: 2025-05-23

5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-4-3(5(8)9)2(11)1-12-6(4)10/h1,5H,11H2
• InChI Key： INBOBFGRWQRLRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1N)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine

5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine: Introduction and Applications

The compound 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine, with the CAS number 1805044-78-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 5 and difluoro substituents at positions 2, 3, and 4. The presence of these fluorine atoms imparts distinct electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a precursor for creating novel kinase inhibitors with improved solubility and bioavailability. The fluorinated groups in the molecule contribute to its lipophilicity, which is a critical factor in drug design.

In the realm of agrochemistry, 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a versatile starting material. A 2023 report in Pest Management Science highlighted its role in developing next-generation crop protection agents with reduced environmental impact. The compound's stability under harsh conditions further enhances its suitability for agricultural applications.

The material science community has also taken notice of this compound's unique properties. Its ability to form stable coordination complexes has led to its use in the development of advanced catalysts for organic synthesis. A study published in Angewandte Chemie in early 2023 revealed that derivatives of 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine can significantly accelerate the rate of olefin metathesis reactions. This discovery opens new avenues for industrial chemical processes that require high efficiency and selectivity.

From an environmental perspective, understanding the fate and transport of 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine in natural systems is crucial. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. A 2023 study conducted by environmental chemists at Stanford University revealed that the compound undergoes rapid microbial degradation under specific pH conditions, reducing its persistence in aquatic environments. This information is vital for assessing its ecological risk and ensuring sustainable practices during its production and application.

The synthesis of 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine involves a multi-step process that combines fluorination techniques with nucleophilic aromatic substitution. A 2023 paper in Organic Process Research & Development detailed an optimized route that employs a palladium-catalyzed coupling reaction to achieve high yields while minimizing by-products. This advancement not only enhances production efficiency but also aligns with green chemistry principles by reducing waste generation.

In conclusion, 5-Amino-2,3-difluoro-4-(difluoromethyl)pyridine (CAS No. 1805044-78-3) stands as a testament to the power of chemical innovation. Its diverse applications across pharmaceuticals, agrochemistry, materials science, and environmental studies underscore its importance as a versatile building block for modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technologies and therapies.